DL-3-Methylvaleric acid
DL-3-Methylvaleric acid
3-Methyl valeric acid, also known as 3-methylvalerate or 3-methyl-N-pentanoic acid, belongs to the class of organic compounds known as methyl-branched fatty acids. These are fatty acids with an acyl chain that has a methyl branch. Usually, they are saturated and contain only one or more methyl group. However, branches other than methyl may be present. 3-Methyl valeric acid is soluble (in water) and a very weakly acidic compound (based on its pKa). 3-Methyl valeric acid has been primarily detected in urine. Within the cell, 3-methyl valeric acid is primarily located in the cytoplasm and adiposome.
Brand Name:
Vulcanchem
CAS No.:
105-43-1
VCID:
VC0089800
InChI:
InChI=1S/C6H12O2/c1-3-5(2)4-6(7)8/h5H,3-4H2,1-2H3,(H,7,8)
SMILES:
CCC(C)CC(=O)O
Molecular Formula:
C6H12O2
Molecular Weight:
116.16 g/mol
DL-3-Methylvaleric acid
CAS No.: 105-43-1
Main Products
VCID: VC0089800
Molecular Formula: C6H12O2
Molecular Weight: 116.16 g/mol
| CAS No. | 105-43-1 |
|---|---|
| Product Name | DL-3-Methylvaleric acid |
| Molecular Formula | C6H12O2 |
| Molecular Weight | 116.16 g/mol |
| IUPAC Name | 3-methylpentanoic acid |
| Standard InChI | InChI=1S/C6H12O2/c1-3-5(2)4-6(7)8/h5H,3-4H2,1-2H3,(H,7,8) |
| Standard InChIKey | IGIDLTISMCAULB-UHFFFAOYSA-N |
| SMILES | CCC(C)CC(=O)O |
| Canonical SMILES | CCC(C)CC(=O)O |
| Density | 0.925-0.931 (20°/20°) |
| Physical Description | sour, herbaceous, slightly green odou |
| Description | 3-Methyl valeric acid, also known as 3-methylvalerate or 3-methyl-N-pentanoic acid, belongs to the class of organic compounds known as methyl-branched fatty acids. These are fatty acids with an acyl chain that has a methyl branch. Usually, they are saturated and contain only one or more methyl group. However, branches other than methyl may be present. 3-Methyl valeric acid is soluble (in water) and a very weakly acidic compound (based on its pKa). 3-Methyl valeric acid has been primarily detected in urine. Within the cell, 3-methyl valeric acid is primarily located in the cytoplasm and adiposome. |
| Synonyms | 3-methylvalerate 3-methylvaleric acid |
| PubChem Compound | 7755 |
| Last Modified | Nov 11 2021 |
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